Cas no 2679932-10-4 (rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid
• CAS No: 2679932-10-4
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6588440
• PubChem ID: 165913080
• Update Time: 2025-07-17

rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid
• EN300-6183114
• rel-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid
• EN300-39918089
• 2679932-10-4

• Inchi： 1S/C8H13NO4/c1-5(10)9-4-6-2-3-7(13-6)8(11)12/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)/t6-,7+/m0/s1
• InChI Key： MGZXIBZYRSRLTN-NKWVEPMBSA-N
• SMILES： O1[C@@H](C(=O)O)CC[C@H]1CNC(C)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid

Introduction to rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid (CAS No. 2679932-10-4)

Rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid (CAS No. 2679932-10-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral derivative of oxolane carboxylic acid, featuring an acetamidomethyl group at the C-5 position. The racemic nature of this compound, denoted by the prefix "rac-", indicates the presence of both enantiomers, which can have distinct biological activities and pharmacological properties.

The structural complexity and unique chemical properties of rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid make it a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer. The compound's ability to modulate specific biological pathways and its low toxicity profile make it an attractive candidate for further investigation.

In terms of chemical structure, rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid consists of a five-membered oxolane ring with a carboxylic acid group at the C-2 position and an acetamidomethyl group at the C-5 position. The presence of these functional groups imparts specific reactivity and solubility characteristics to the molecule, which are crucial for its utility in synthetic chemistry and drug discovery.

The synthesis of rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid typically involves a multi-step process that includes the formation of the oxolane ring, introduction of the acetamidomethyl group, and racemization to ensure an equal mixture of enantiomers. Recent advancements in asymmetric synthesis have also been explored to produce enantiopure forms of this compound, which can be particularly useful in pharmaceutical applications where enantioselectivity is critical.

In the context of medicinal chemistry, rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid has shown promise as a lead compound for the development of new drugs targeting various diseases. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in neurodegenerative processes, such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary research suggests that this compound may have anti-cancer properties by interfering with key signaling pathways in cancer cells.

The pharmacological properties of rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid have been evaluated through various in vitro and in vivo assays. These studies have highlighted its potential as a safe and effective therapeutic agent with minimal side effects. The compound's low toxicity profile is attributed to its well-defined chemical structure and the absence of reactive functional groups that could cause adverse reactions.

Beyond its direct therapeutic applications, rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid has also been utilized as a building block in combinatorial chemistry approaches. Its versatility as a synthetic intermediate allows for the rapid generation of diverse chemical libraries, which can be screened for novel bioactivities and drug candidates. This approach has led to the discovery of several promising compounds with potential therapeutic applications in various disease areas.

In conclusion, rac-(2R,5S)-5-(acetamidomethyl)oxolane-2-carboxylic acid (CAS No. 2679932-10-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and insights into its mechanisms of action, contributing to the advancement of drug discovery and development efforts.